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Introduction

The Super Proton-Proton Collider (SPPC) represents a monumental step forward in the global
pursuit of fundamental physics. Envisioned as the successor to the Large Hadron Collider
(LHC), the SPPC is the second phase of the ambitious Circular Electron-Positron Collider
(CEPC-SPPC) project initiated by China[1][2]. Designed as a discovery machine, its primary
objective is to explore the energy frontier well beyond the Standard Model, investigating new
physics phenomena[3][4]. The SPPC will be a proton-proton collider housed in the same 100-
kilometer circumference tunnel as the CEPC, a Higgs factory[1][5][6]. This strategic placement
allows for a phased, synergistic approach to high-energy physics research over the coming
decades.

The conceptual design of the SPPC is centered on achieving an unprecedented center-of-
mass collision energy of up to 125 TeV, an order of magnitude greater than the LHC[1][3]. This
leap in energy is predicated on significant advancements in key accelerator technologies, most
notably the development of very high-field superconducting magnets.

Overall Design and Staging

The SPPC's design is planned in two major phases to manage technical challenges and
optimize for both high luminosity and high energy[1].
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e Phase I: This stage targets a center-of-mass energy of 75 TeV. It will utilize 12 Tesla (T)
superconducting dipole magnets, a technology that is a more direct successor to existing
accelerator magnets. This phase can serve as an intermediate operational run, similar to the
initial runs of the LHC at lower energies[1].

o Phase IlI: This is the ultimate goal of the project, aiming for a center-of-mass energy of 125
TeV[1][3]. Achieving this requires the successful research, development, and industrialization
of powerful 20 T dipole magnets, which represents a significant technological challenge[1][5].

The current baseline design is focused on the 125 TeV goal, which dictates the specifications
for the accelerator complex and its components[1].

SPPC Collider: Core Parameters

The main collider ring is the centerpiece of the SPPC project. Its design is optimized to achieve
the highest possible energy and luminosity within the 100 km tunnel. The table below
summarizes the primary design parameters for the 125 TeV baseline configuration.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.slac.stanford.edu/econf/C210711/papers/2203.07987.pdf
https://www.slac.stanford.edu/econf/C210711/papers/2203.07987.pdf
https://arxiv.org/abs/2203.07987
https://www.slac.stanford.edu/econf/C210711/papers/2203.07987.pdf
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.828878/full
https://www.slac.stanford.edu/econf/C210711/papers/2203.07987.pdf
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Unit

General Design

Circumference 100 km
Center-of-Mass Energy (CM) 125 TeV
Beam Energy 62.5 TeV
Injection Energy 3.2 TeV
Number of Interaction Points 2

Magnet System

Dipole Field Strength 20 T
Dipole Curvature Radius 10415.4 m
Arc Filling Factor 0.78

Beam & Luminosity

Peak Luminosity (per IP) 1.3 x10% cm—2s1

Lorentz Gamma (at collision) 66631

Table 1: Key design parameters for the SPPC main collider ring at its 125 TeV baseline.[1][7]

The SPPC Injector Chain

To accelerate protons to the required 3.2 TeV injection energy for the main collider ring, a
sophisticated, multi-stage injector chain is required. This cascaded series of accelerators
ensures that the proton beam has the necessary properties, such as bunch structure and
emittance, at each stage before being passed to the next[4][8]. The injector complex is
designed to be a powerful facility in its own right, with the potential to support its own physics
programs when not actively filling the SPPCI[5].

The injector chain consists of four main accelerator stages:

e p-Linac: A proton linear accelerator that provides the initial acceleration.
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e p-RCS: A proton Rapid Cycling Synchrotron.

e MSS: The Medium-stage Synchrotron.

e SS: The Super Synchrotron, which is the final and largest synchrotron in the injector chain,
responsible for accelerating the beam to the SPPC's injection energy[1][8].
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Caption: The sequential workflow of the SPPC injector chain.
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The table below outlines the energy progression through the injector complex.

Accelerator Stage Output Energy
p-Linac (proton Linear Accelerator) 1.2 GeV

p-RCS (proton Rapid Cycling Synchrotron) 10 GeV

MSS (Medium-stage Synchrotron) 180 GeV

SS (Super Synchrotron) 3.2TeV

Table 2: Energy stages of the SPPC injector chain.[1][8]

Methodologies and Key Technical Challenges

The conceptual design of the SPPC is built upon specific methodologies aimed at overcoming
significant technological hurdles. The feasibility of the entire project hinges on successful R&D
in these areas.

High-Field Superconducting Magnets

The core technological challenge for the 125 TeV SPPC is the development of 20 T
accelerator-quality dipole magnets[1][6]. The methodology involves a robust R&D program
focused on advanced superconducting materials.

» Design Principle: To bend the 62.5 TeV proton beams around a 100 km ring, an exceptionally
strong magnetic field is required. The 20 T target necessitates moving beyond traditional
Niobium-Titanium (Nb-Ti) superconductors used in the LHC.

o Materials R&D: The primary candidates are Niobium-Tin (NbsSn) and High-Temperature
Superconductors (HTS). The design methodology involves creating a hybrid magnet
structure, potentially using HTS coils to augment the field generated by NbsSn coils[9].

o Key Protocols: This effort includes extensive testing of conductor cables, short-model
magnet prototyping, and studies on stress management within the magnet coils, as the
electromagnetic forces at 20 T are immense[9].
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Longitudinal Beam Dynamics and RF System

Maintaining beam stability and achieving high luminosity requires precise control over the
proton bunches.

» Design Principle: The SPPC design employs a sophisticated Radio Frequency (RF) system
to control the longitudinal profile of the proton bunches. Shorter bunches lead to a higher
probability of collision at the interaction points, thus increasing luminosity[4].

o Methodology: A dual-harmonic RF system is proposed. This system combines a fundamental
frequency of 400 MHz with a higher harmonic system at 800 MHz. The superposition of
these two RF waves creates a wider and flatter potential well, which helps to lengthen the
bunch core slightly while shortening the overall bunch length, mitigating collective instabilities
and beam-beam effects[4].

Beam Collimation and Machine Protection

The total stored energy in the SPPC beams will be enormous, on the order of gigajoules.

» Design Principle: A tiny fraction of this beam hitting a magnet could cause a quench (a loss
of superconductivity) or permanent damage. Therefore, a highly efficient beam collimation
system is critical for both machine protection and detector background control.

o Methodology: The design involves a multi-stage collimation system to safely absorb stray
protons far from the interaction points and superconducting components. This is a crucial
area of study, as the mechanisms for beam loss and collimation at these unprecedented
energies present new challenges compared to lower-energy colliders[9].
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Caption: Logical relationship between key systems and performance goals.

Conclusion

The conceptual design of the Super Proton-Proton Collider outlines a clear, albeit challenging,
path toward the next frontier in high-energy physics. As the second phase of the CEPC-SPPC
project, it leverages a 100 km tunnel to aim for a groundbreaking 125 TeV center-of-mass
energy. The design is characterized by a powerful four-stage injector chain and relies on the
successful development of cutting-edge 20 T superconducting magnets. Through detailed
methodologies addressing beam dynamics, collimation, and other accelerator physics issues,
the SPPC is poised to become the world's premier facility for fundamental particle research in
the decades to come.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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